Cas no 20065-99-0 (Hennadiol)

• Product Name: Hennadiol
• CAS No: 20065-99-0
• MF: C₃₀H₅₀O₂
• MW: 442.716809749603
• CID: 837484
• PubChem ID: 489919
• Update Time: 2025-04-19

Hennadiol Chemical and Physical Properties

Names and Identifiers

• Hennadiol
• Lithium bis(2-methyl-2-propanyl)phosphanide
• 12-URSEN-3B,28-DIOL
• 12-URSEN-3BETA,28 DIOL
• 3B,28-DIHYDROXY-URSA-12-EN
• urs-12-ene-3,28-diol
• urs-12-ene-3beta,28-diol
• Uvaol,Urs-12-ene-3,28-diol
• Wallichenol
• 29-Hydroxylupeol
• 30-Hydroxylup-20(29)-en-3beta-ol
• 3beta,30-Dihydroxylup-20(29)-ene
• Lup-20(29)-ene-3beta,30-diol
• [ "Wallichenol" ]
• FS-9342
• 20065-99-0
• Lup-20(29)-ene-3.beta.,30-diol
• (1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-1-[1-(hydroxymethyl)vinyl]-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
• (1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-1-(3-hydroxyprop-1-en-2-yl)-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
• 30-Hydroxylupeol
• AKOS040761829
• CHEMBL518390
• (1R,3aR,4S,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bS)-1-(1-Hydroxymethyl-vinyl)-3a,5a,5b,8,8,11a-hexamethyl-eicosahydro-cyclopenta[a]chrysen-9-ol
• (-)-Lup-20(29)-ene-3beta,30-diol

• Inchi： 1S/C30H50O2/c1-19(18-31)20-10-13-27(4)16-17-29(6)21(25(20)27)8-9-23-28(5)14-12-24(32)26(2,3)22(28)11-15-30(23,29)7/h20-25,31-32H,1,8-18H2,2-7H3/t20-,21+,22-,23+,24-,25+,27+,28-,29+,30+/m0/s1
• InChI Key： ZNUAKACHFYTNFX-QGTGJCAVSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)CO)CC[C@]3(C)CC[C@@]12C

Computed Properties

• Exact Mass: 442.38100
• Monoisotopic Mass: 442.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.02
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 524.9±23.0 °C at 760 mmHg
• Flash Point: 212.3±17.2 °C
• PSA: 40.46000
• LogP: 6.99720
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Hennadiol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids